Cas no 64398-88-5 (1,3-Propanedisulfonicacid, 1-ethyl ester)

• Product Name: 1,3-Propanedisulfonicacid, 1-ethyl ester
• CAS No: 64398-88-5
• MF: C₅H₁₂O₆S₂
• MW: 232.275179862976
• CID: 512386
• Update Time: 2026-04-29

1,3-Propanedisulfonicacid, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedisulfonicacid, 1-ethyl ester
• 1,3-Propanedisulfonic acid, monoethyl ester
• 3-ethoxysulfonylpropane-1-sulfonic acid

Computed Properties

• Exact Mass: 232.00756
• Monoisotopic Mass: 232.007529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.479
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.499
• PSA: 97.74